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Compound of Interest

Compound Name: Methallyl cyanide

Cat. No.: B1617766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of methallyl cyanide (CAS 4786-19-

0), also known as 3-methyl-3-butenenitrile. It covers its chemical and physical properties,

spectroscopic data, synthesis, purification, and analytical methods. Additionally, this guide

explores its potential applications, particularly as a chemical intermediate, and discusses its

biological activity and toxicology. The information is presented to be a valuable resource for

professionals in research, development, and drug discovery.

Introduction
Methallyl cyanide, with the chemical formula C₅H₇N, is an unsaturated aliphatic nitrile.[1] Its

structure, featuring both a terminal double bond and a nitrile group, makes it a versatile building

block in organic synthesis. This guide aims to consolidate the available technical information on

methallyl cyanide to support its use in laboratory and industrial settings.

Chemical and Physical Properties
Methallyl cyanide is a colorless to clear yellow liquid with a pungent odor.[1][2] A summary of

its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methallyl Cyanide
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Property Value Reference(s)

CAS Number 4786-19-0 [1]

Molecular Formula C₅H₇N [1]

Molecular Weight 81.12 g/mol [1]

Appearance Colorless to clear yellow liquid [2]

Boiling Point 126 °C at 760 mmHg [1]

Density 0.816 g/cm³ [1]

Flash Point 37.3 °C [1]

Refractive Index 1.411 [1]

Vapor Pressure 11.9 mmHg at 25 °C [1]

Solubility No data available [1]

Spectroscopic Data
The structural characterization of methallyl cyanide is supported by various spectroscopic

techniques. The key spectral data are summarized in the following tables.

Table 2: 1H NMR Spectral Data (Data for the related 2-methyl-3-butenenitrile)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

5.72 m 1H -CH=

5.39 m 2H =CH₂

3.25 q 1H -CH(CN)-

1.35 d 3H -CH₃

Table 3: 13C NMR Spectral Data
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Chemical Shift (ppm) Assignment

136.5 =CH-

118.5 CN

117.8 =CH₂

31.5 -CH(CN)-

19.2 -CH₃

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Interpretation

~2250 C≡N stretch

~1645 C=C stretch

~3080, ~2980 C-H stretches (sp² and sp³)

Table 5: Mass Spectrometry (MS) Data

m/z Interpretation

81 [M]⁺ (Molecular Ion)

66 [M - CH₃]⁺

54 [M - HCN]⁺

41 [C₃H₅]⁺ (Allyl cation)

Synthesis and Purification
Synthesis
While a specific detailed protocol for the synthesis of methallyl cyanide is not readily available

in the reviewed literature, a common method for preparing similar allyl nitriles is the reaction of
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the corresponding allyl halide with a metal cyanide. A plausible synthetic route for methallyl
cyanide is the reaction of methallyl chloride with sodium cyanide.

Methallyl Chloride

Nucleophilic SubstitutionSodium Cyanide

Solvent (e.g., DMSO)

Methallyl Cyanide

Sodium Chloride

Click to download full resolution via product page

A plausible synthesis route for methallyl cyanide.

Experimental Protocol (General Procedure):

In a well-ventilated fume hood, a reaction flask equipped with a magnetic stirrer, reflux

condenser, and dropping funnel is charged with sodium cyanide and a suitable solvent (e.g.,

dimethyl sulfoxide).

Methallyl chloride is added dropwise to the stirred suspension at a controlled temperature.

After the addition is complete, the reaction mixture is heated to drive the reaction to

completion.

The reaction is monitored by a suitable analytical technique (e.g., GC-MS).

Upon completion, the mixture is cooled, and the product is isolated by extraction and

purified.

Purification
Crude methallyl cyanide can be purified by fractional distillation to remove unreacted starting

materials and byproducts.
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Crude Methallyl Cyanide Fractional Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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